Cas no 1359657-06-9 (4-Chloropyrrolo[2,1-f][1,2,4]triazin-2-amine)
1359657-06-9 structure
Product Name:4-Chloropyrrolo[2,1-f][1,2,4]triazin-2-amine
CAS No:1359657-06-9
MF:C6H5ClN4
MW:168.583698987961
CID:4593083
Update Time:2023-08-09
4-Chloropyrrolo[2,1-f][1,2,4]triazin-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 4-chloropyrrolo[2,1-f][1,2,4]triazin-2-amine
- 4-Chloropyrrolo[1,2-f][1,2,4]triazin-2-amine
- 4-Chloropyrrolo[2,1-f][1,2,4]triazin-2-amine
-
- Inchi: 1S/C6H5ClN4/c7-5-4-2-1-3-11(4)10-6(8)9-5/h1-3H,(H2,8,10)
- InChI Key: SKMOLTMUHBZTSX-UHFFFAOYSA-N
- SMILES: ClC1C2=CC=CN2N=C(N)N=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 154
- XLogP3: 1
- Topological Polar Surface Area: 56.2
4-Chloropyrrolo[2,1-f][1,2,4]triazin-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM435641-100mg |
4-chloropyrrolo[2,1-f][1,2,4]triazin-2-amine |
1359657-06-9 | 95%+ | 100mg |
$*** | 2023-03-31 | |
| Chemenu | CM435641-250mg |
4-chloropyrrolo[2,1-f][1,2,4]triazin-2-amine |
1359657-06-9 | 95%+ | 250mg |
$*** | 2023-03-31 | |
| Chemenu | CM435641-500mg |
4-chloropyrrolo[2,1-f][1,2,4]triazin-2-amine |
1359657-06-9 | 95%+ | 500mg |
$*** | 2023-03-31 | |
| Chemenu | CM435641-1g |
4-chloropyrrolo[2,1-f][1,2,4]triazin-2-amine |
1359657-06-9 | 95%+ | 1g |
$*** | 2023-03-31 | |
| Enamine | EN300-649739-0.05g |
4-chloropyrrolo[2,1-f][1,2,4]triazin-2-amine |
1359657-06-9 | 95.0% | 0.05g |
$600.0 | 2025-03-14 | |
| Enamine | EN300-649739-0.1g |
4-chloropyrrolo[2,1-f][1,2,4]triazin-2-amine |
1359657-06-9 | 95.0% | 0.1g |
$783.0 | 2025-03-14 | |
| Enamine | EN300-649739-0.25g |
4-chloropyrrolo[2,1-f][1,2,4]triazin-2-amine |
1359657-06-9 | 95.0% | 0.25g |
$1118.0 | 2025-03-14 | |
| Enamine | EN300-649739-0.5g |
4-chloropyrrolo[2,1-f][1,2,4]triazin-2-amine |
1359657-06-9 | 95.0% | 0.5g |
$1760.0 | 2025-03-14 | |
| Enamine | EN300-649739-1.0g |
4-chloropyrrolo[2,1-f][1,2,4]triazin-2-amine |
1359657-06-9 | 95.0% | 1.0g |
$2257.0 | 2025-03-14 | |
| Enamine | EN300-649739-2.5g |
4-chloropyrrolo[2,1-f][1,2,4]triazin-2-amine |
1359657-06-9 | 95.0% | 2.5g |
$4424.0 | 2025-03-14 |
4-Chloropyrrolo[2,1-f][1,2,4]triazin-2-amine Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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